Ethyl 4-(2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C26H27N3O5S/c1-4-33-25(32)17-9-11-18(12-10-17)27-21(30)15-35-26-28-22-19-7-5-6-8-20(19)34-23(22)24(31)29(26)14-13-16(2)3/h5-12,16H,4,13-15H2,1-3H3,(H,27,30)
• InChI Key: HAWJWMJNTSVHGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)OC4=CC=CC=C43
• Molecular Formula: C26H27N3O5S
• Molecular Weight: 493.6 g/mol

Description

The compound Ethyl 4-(2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate is a complex organic molecule that appears to be related to various heterocyclic compounds synthesized for their potential applications in medicinal chemistry and material science. Although the specific compound is not directly mentioned in the provided papers, the related structures suggest a focus on the synthesis and characterization of similar heterocyclic compounds with potential biological activity or material properties.

Synthesis Analysis

The synthesis of related compounds involves starting materials such as Ethyl 2-(Benzimidazol-2-yl)-3-(dimethylamino)acrylate, which is used to prepare ethyl 1-oxo (or thioxo)-1,2-dihydro-pyrimido[1,6a]benzimidazol-4-carboxylates under solvent-free conditions, with yields ranging from 52 to 82% . This method emphasizes the efficiency and mildness of the reaction, which could be relevant for the synthesis of Ethyl 4-(2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic techniques, including IR, Raman, NMR, and X-ray diffraction methods . Theoretical studies, such as Ab Initio Hartree Fock and Density Functional Theory calculations, have been employed to predict vibrational frequencies and geometric parameters, which are then compared with experimental data to ensure accuracy . These methods would be applicable to the analysis of the molecular structure of Ethyl 4-(2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate.

Chemical Reactions Analysis

The chemical reactivity of such compounds can be inferred from molecular docking studies, which show how these molecules could interact with biological targets. For instance, a related compound has been shown to form a stable complex with a pyrrole inhibitor, suggesting potential inhibitory activity . This kind of analysis could predict the reactivity of Ethyl 4-(2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate with various chemical agents or biological targets.

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds can be deduced from their molecular structure and reactivity. For example, the nonlinear optical properties and molecular electrostatic potential maps of related compounds have been studied, indicating potential sites for nucleophilic attack and the possibility of significant nonlinear optical properties . These analyses are crucial for understanding the behavior of Ethyl 4-(2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate in various environments and applications.

Scientific Research Applications

Synthesis and Chemical Reactions

Ethyl 4-(2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate, due to its complex structure, is likely involved in specialized synthetic pathways for creating novel organic compounds. For instance, similar compounds have been synthesized through the use of efficient reagents like OxymaPure in combination with DIC (diisopropylcarbodiimide), which has proven superior in terms of yield and purity for α-ketoamide derivatives synthesis, indicating potential pathways for modifying or creating related compounds with significant bioactivity (El‐Faham et al., 2013). Moreover, the microwave-assisted synthesis of ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives indicates a growing interest in efficient, novel synthesis routes for complex organic compounds (Bhoi et al., 2016).

Biological Activities and Applications

Compounds with similar structural features have been investigated for their potential in medical applications, notably in the discovery of new apoptosis-inducing agents for cancer treatment. For example, derivatives of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have been evaluated for their cytotoxicity against cancer cell lines, with some compounds showing significant antiproliferative potential (Gad et al., 2020). This indicates the potential of ethyl 4-(2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate and its derivatives in the development of new therapeutic agents.

Supramolecular Chemistry and Material Science

The study of the crystal structures of related compounds, such as ethyl (S)-P-(4-oxo-4H-benzo[4,5]thiazolo[3,2-a]pyrimidin-3-yl)-N-[(R)-1-phenylethyl]phosphonamidate, reveals intricate details about their supramolecular architecture. These insights are crucial for designing materials with specific properties, ranging from pharmaceuticals to novel materials with unique optical or electronic properties (Pietrzak et al., 2018).

Mechanism of Action

Target of action

Compounds like “Ethyl 4-(2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate” often target proteins or enzymes in the body due to their complex structure. They may bind to these targets, altering their function .

Mode of action

The compound might interact with its targets through various types of chemical bonds. For instance, the oxygen atoms in the compound could form hydrogen bonds with the target, while the aromatic rings could engage in pi stacking interactions .

Biochemical pathways

The compound could potentially affect various biochemical pathways depending on its specific targets. For example, if it targets an enzyme involved in a metabolic pathway, it could alter the production of certain metabolites .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. For instance, its absorption could be influenced by factors like its size, charge, and lipophilicity .

Result of action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, it could potentially inhibit or activate certain cellular processes .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .